Cas no 877304-96-6 (Sodium 4-bromo-3-methylbenzene-1-sulfinate)

• Product Name: Sodium 4-bromo-3-methylbenzene-1-sulfinate
• CAS No: 877304-96-6
• MF: C₇H₆BrNaO₂S
• MW: 257.080111026764
• CID: 5744353
• PubChem ID: 23712900
• Update Time: 2025-10-29

Sodium 4-bromo-3-methylbenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722448
• SCHEMBL17718
• sodium 4-bromo-3-methylbenzenesulfinate
• 877304-96-6
• XJMGAIDMPXGWEK-UHFFFAOYSA-M
• SODIUM 4-BROMO-3-METHYLBENZENE-1-SULFINATE
• SODIUM4-BROMO-3-METHYLBENZENE-1-SULFINATE
• Benzenesulfinic acid, 4-bromo-3-methyl-, sodium salt (1:1)
• Sodium 4-bromo-3-methylbenzene-1-sulfinate

• Inchi： 1S/C7H7BrO2S.Na/c1-5-4-6(11(9)10)2-3-7(5)8;/h2-4H,1H3,(H,9,10);/q;+1/p-1
• InChI Key： XJMGAIDMPXGWEK-UHFFFAOYSA-M
• SMILES： BrC1=CC=C(C=C1C)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 255.91696g/mol
• Monoisotopic Mass: 255.91696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Sodium 4-bromo-3-methylbenzene-1-sulfinate

Professional Introduction to Sodium 4-bromo-3-methylbenzene-1-sulfinate (CAS No. 877304-96-6)

Sodium 4-bromo-3-methylbenzene-1-sulfinate (CAS No. 877304-96-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique sulfinate functional group and bromo-methyl substitution pattern, exhibits a range of properties that make it valuable for various synthetic applications. The molecular structure of this compound, featuring a benzene ring with bromine and methyl substituents at specific positions, contributes to its reactivity and utility in organic synthesis.

The sulfinate group in Sodium 4-bromo-3-methylbenzene-1-sulfinate plays a crucial role in its chemical behavior. Sulfinate compounds are known for their ability to participate in nucleophilic substitution reactions, making them versatile intermediates in the synthesis of more complex molecules. This property is particularly useful in the pharmaceutical industry, where such intermediates are often employed in the development of new drugs. The presence of the bromine atom further enhances the reactivity of the compound, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been a growing interest in the application of Sodium 4-bromo-3-methylbenzene-1-sulfinate in medicinal chemistry. Researchers have been exploring its potential as a building block for the synthesis of novel therapeutic agents. For instance, studies have demonstrated its utility in the preparation of sulfonamide derivatives, which are known for their biological activity. The sulfonamide moiety is a common pharmacophore found in many drugs, including antibiotics and anti-inflammatory agents. By incorporating Sodium 4-bromo-3-methylbenzene-1-sulfinate into synthetic routes, chemists can efficiently access these valuable scaffolds.

The bromine substituent on the benzene ring also provides an opportunity for further modification through metal-catalyzed reactions. For example, palladium-catalyzed cross-coupling reactions can be used to introduce various aryl or vinyl groups, expanding the structural diversity of derivatives derived from this compound. Such modifications are essential for tailoring the biological properties of potential drug candidates. Additionally, the sulfinate group can be converted into other functional groups, such as thiols or amines, through controlled reaction conditions.

One of the most compelling aspects of Sodium 4-bromo-3-methylbenzene-1-sulfinate is its role in facilitating the synthesis of complex organic molecules under mild conditions. This is particularly important in pharmaceutical research, where harsh reaction conditions can lead to side products or degradation of sensitive intermediates. The compound's stability and compatibility with a wide range of reagents make it an attractive choice for synthetic chemists. Furthermore, its use in multi-step syntheses has been shown to improve yield and purity, reducing the need for extensive purification procedures.

The applications of Sodium 4-bromo-3-methylbenzene-1-sulfinate extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. In agrochemical research, sulfinate compounds have been investigated for their potential as herbicides or fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. The structural features of this compound make it a promising candidate for developing new crop protection agents that are effective yet environmentally friendly.

In materials science, Sodium 4-bromo-3-methylbenzene-1-sulfinate has been explored as a precursor for synthesizing advanced materials with unique properties. For example, it can be used to prepare organic semiconductors or conductive polymers that exhibit desirable electronic characteristics. These materials are finding applications in flexible electronics, solar cells, and sensors due to their tunable optoelectronic properties. The versatility of this compound underscores its importance as a chemical building block across multiple disciplines.

The synthesis of Sodium 4-bromo-3-methylbenzene-1-sulfinate itself is another area of interest within the chemical community. Researchers have developed efficient methods for its preparation that minimize waste and maximize yield. These synthetic routes often involve halogenation and sulfonation reactions on appropriately substituted aromatic precursors. By optimizing these processes, chemists can produce large quantities of the compound needed for industrial applications without compromising environmental standards.

The future prospects for Sodium 4-bromo-3-methylbenzene-1-sulfinate are bright, with ongoing research uncovering new applications and synthetic possibilities. As our understanding of molecular interactions grows, so does the potential for this compound to contribute to advancements in medicine and technology. Its unique combination of reactivity and stability makes it an indispensable tool for chemists working on cutting-edge research projects worldwide.